Cas no 2408-37-9 (2,2,6-Trimethylcyclohexanone)

• Product Name: 2,2,6-Trimethylcyclohexanone
• CAS No: 2408-37-9
• Molecular Formula: C₉H₁₆O
• Molecular Weight: 140.22274
• MDL: MFCD00045550
• CID: 84304

2,2,6-Trimethylcyclohexanone Properties

Names and Identifiers

• 2,2,6-trimethylcyclohexan-1-one
• 2,2,6-Trimethylcyclohexanone
• 1,1,3-Trimethyl-2-cyclohexanone
• 2,2,6,6-TETRAMETHYL-4-PIPERIDONE
• 2,2,6-trimethyl-1-cyclohexanone
• 2,2,6-trimethyl-cyclohexanon
• 2,6,6-Dimethylcyclohexanone
• 2,6,6-trimethyl-cyclohexan-1-one
• 2,6,6-trimethyl-cyclohexanone
• Cyclohexanone,2,2,6-trimethyl
• FEMA 3473

• MDL： MFCD00045550
• InChIKey： ZPVOLGVTNLDBFI-UHFFFAOYSA-N
• Inchi： 1S/C9H16O/c1-7-5-4-6-9(2,3)8(7)10/h7H,4-6H2,1-3H3
• SMILES： CC1CCCC(C)(C)C1=O
• BRN： 1905593

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.120115
• Heavy Atom Count: 10
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.40170
• PSA: 17.07000
• Refractive Index: n20/D 1.447(lit.)
• Water Partition Coefficient: Slightly miscible with water.
• Boiling Point: 178-179 °C(lit.)
• Melting Point: -31.8°C
• Flash Point: 125 °F
• FEMA: 3473 | 2,2,6-TRIMETHYLCYCLOHEXANONE
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0.904 g/mL at 25 °C(lit.)

2,2,6-Trimethylcyclohexanone Security Information

• WGK Germany：3
• Safety Term：3
• Safety Instruction： S23-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Hazardous Material transportation number：UN 1224 3/PG 3
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10
• TSCA：Yes
• HazardClass：3

2,2,6-Trimethylcyclohexanone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%